Cas no 2248311-55-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylpyrimidine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylpyrimidine-4-carboxylate
• CAS No: 2248311-55-7
• MF: C₁₄H₉N₃O₄
• MW: 283.238962888718
• CID: 6188955
• PubChem ID: 165904997
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248311-55-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylpyrimidine-4-carboxylate
• EN300-6513825

• Inchi： 1S/C14H9N3O4/c1-8-15-7-6-11(16-8)14(20)21-17-12(18)9-4-2-3-5-10(9)13(17)19/h2-7H,1H3
• InChI Key： OAAXIIXRQLDMPW-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN=C(C)N=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 283.05930578g/mol
• Monoisotopic Mass: 283.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 89.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylpyrimidine-4-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylpyrimidine-4-carboxylate (CAS No: 2248311-55-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylpyrimidine-4-carboxylate (CAS No: 2248311-55-7) is a highly specialized organic compound with significant applications in the field of pharmaceuticals and material science. This compound is characterized by its unique structure, which combines a pyrimidine ring system with an isoindole moiety, making it a promising candidate for various research and development activities.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems. The isoindole moiety in the structure has been shown to enhance the bioavailability of therapeutic agents when incorporated into nanocarriers. This finding has been corroborated by several in vitro and in vivo experiments, which demonstrate improved drug targeting and reduced side effects compared to traditional delivery methods.

In addition to its pharmaceutical applications, this compound has also found utility in the synthesis of advanced materials. Researchers have utilized its pyrimidine ring system to create self-healing polymers with exceptional mechanical properties. These materials have shown promise in aerospace and automotive industries, where durability and resilience are critical.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylpyrimidine-4-carboxylate involves a multi-step process that incorporates both organic and inorganic reagents. The reaction pathway has been optimized to achieve high yields and purity levels, ensuring its suitability for large-scale production.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound with unprecedented accuracy. These insights have facilitated the design of more efficient synthetic routes and have opened new avenues for its application in optoelectronic devices.

In conclusion, the compound CAS No: 2248311-55-based derivatives continue to be a focal point for scientific exploration due to their versatile properties and wide-ranging applications. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing both medical treatments and material innovations.